![molecular formula C16H20BrN3O3 B2394165 N-{4-[3-(4-Bromo-3,5-dimethyl-pyrazol-1-yl)-2-hydroxy-propoxy]-phenyl}-acetamide CAS No. 890605-06-8](/img/structure/B2394165.png)
N-{4-[3-(4-Bromo-3,5-dimethyl-pyrazol-1-yl)-2-hydroxy-propoxy]-phenyl}-acetamide
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Overview
Description
The compound contains several functional groups including a pyrazole ring, a phenyl ring, an acetamide group, and a bromine atom . Pyrazole is a five-membered ring with two nitrogen atoms . It’s a common structure in many pharmaceutical drugs . The phenyl ring is a common structure in organic chemistry, often contributing to the stability and rigidity of molecules. Acetamide is an amide derived from acetic acid, and it’s often used in organic synthesis .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several functional groups. The pyrazole ring and the phenyl ring would likely contribute to the rigidity of the molecule, while the acetamide group could participate in hydrogen bonding .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Generally, compounds containing pyrazole rings, phenyl rings, and acetamide groups are stable and have moderate to high polarity .Scientific Research Applications
Antibacterial Activity
Pyrazole derivatives have been reported to show antibacterial activity . They could potentially be used in the development of new antibacterial drugs.
Antifungal Activity
Some pyrazole derivatives have demonstrated antifungal properties . This suggests potential applications in treating fungal infections.
Antiparasitic Activity
Pyrazole derivatives have also shown antiparasitic activity . They could be used in the development of drugs to treat parasitic infections.
Antitumor Activity
Pyrazole derivatives have shown antitumor activities . They could potentially be used in the development of new cancer treatments.
Antioxidant Activity
Pyrazole derivatives have demonstrated antioxidant properties . This suggests potential applications in the prevention of oxidative stress-related diseases.
Neuroprotective Potential
A study investigated the neurotoxic potentials of a newly synthesized pyrazoline derivative on the AchE activity and MDA level in the brain of alevins . This suggests potential neuroprotective applications.
Anticonvulsant Activity
Some pyrazole derivatives have shown anticonvulsant properties . This suggests potential applications in the treatment of seizure disorders.
Future Directions
properties
IUPAC Name |
N-[4-[3-(4-bromo-3,5-dimethylpyrazol-1-yl)-2-hydroxypropoxy]phenyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20BrN3O3/c1-10-16(17)11(2)20(19-10)8-14(22)9-23-15-6-4-13(5-7-15)18-12(3)21/h4-7,14,22H,8-9H2,1-3H3,(H,18,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GILZWWFRXVLQSL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CC(COC2=CC=C(C=C2)NC(=O)C)O)C)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20BrN3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{4-[3-(4-Bromo-3,5-dimethyl-pyrazol-1-yl)-2-hydroxy-propoxy]-phenyl}-acetamide |
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